![molecular formula C6H7F3O4S B067416 3,6-dihydro-2H-pyran-4-yl trifluoromethanesulfonate CAS No. 188975-30-6](/img/structure/B67416.png)
3,6-dihydro-2H-pyran-4-yl trifluoromethanesulfonate
Overview
Description
3,6-Dihydro-2H-pyran-4-yl trifluoromethanesulfonate (DHPTFMS) is a sulfur-containing heterocyclic compound used in organic synthesis. It is a versatile reagent with multiple synthetic and research applications, including the synthesis of organic compounds, the study of organic reactions, and the study of biochemical and physiological effects of organic compounds.
Scientific Research Applications
Synthesis of Substituted Dihydropyrans : It is used in the Prins cyclization of homopropargylic alcohols with aldehydes to afford 3,6-dihydro-2H-pyran-4-yl trifluoromethanesulfonates. These compounds are then transformed into different 4-alkyl and aryl substituted products using Suzuki, Heck, Stille, and Sonogashira coupling reactions (Saikia et al., 2016).
Total Asymmetric Synthesis of Natural Products : For example, the synthesis of natural product (+)-civet using trimethylsilyl trifluoromethanesulfonate (TMSOTf) for Prins cyclization of acrylyl enol ethers to 5,6-dihydro-2H-pyran-2-acetates (Sultana et al., 2013).
Oxonium-Ene Reaction : Bismuth trifluoromethanesulfonate is used for preparing dihydropyrans from β-allenols and aldehydes via oxonium-ene reaction, showing high regioselectivity (Devi et al., 2018).
Tetrahydropyranylation of Alcohols and Phenols : Using titanium(IV) salophen trifluoromethanesulfonate as a catalyst, it enables selective tetrahydropyranylation of alcohols and phenols with 3,4-dihydro-2H-pyran (Yadegari & Moghadam, 2016).
Catalysis in Alcohol and Phenol Protection : As part of a catalyst, it's used in the trimethylsilylation of alcohols and phenols with hexamethyldisilazane (HMDS) and their tetrahydropyranylation with 3,4-dihydro-2H-pyran (Zadehahmadi et al., 2015).
Synthesis of Push-Pull Alkenes : This compound is synthesized as part of new push-pull alkenes, such as β-ethoxy vinyl trifluoromethyl sulfone (Shizheng et al., 1998).
Synthesis of Dibenzo[b,d]pyran Derivatives : Used in the synthesis of dibenzo[b,d]pyran derivatives via a domino Pechmann–dehydration reaction (Chen et al., 2012).
Ring Opening of Oxiranes : Promotes ring opening reactions of oxirane derivatives, with the reaction course highly affected by the structures and substitution pattern of the substrates (Murata et al., 1982).
Safety and Hazards
Properties
IUPAC Name |
3,6-dihydro-2H-pyran-4-yl trifluoromethanesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7F3O4S/c7-6(8,9)14(10,11)13-5-1-3-12-4-2-5/h1H,2-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXCAHEXKUMUTRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC=C1OS(=O)(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7F3O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50463409 | |
Record name | 3,6-dihydro-2H-pyran-4-yl trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50463409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
188975-30-6 | |
Record name | 3,6-dihydro-2H-pyran-4-yl trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50463409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 188975-30-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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